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Compound of Interest |

Compound Name: FKBP12 PROTAC RC32
Cat. No.: B15609558
Get Quote
\ J

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and environmental protection are paramount when handling novel chemical compounds. This
guide provides essential safety and logistical information for the proper disposal of FKBP12
PROTAC RC32, a potent, cell-permeable degrader of the FKBP12 protein. Adherence to these
protocols is crucial for the responsible management of this and similar research chemicals.

PROTAC (Proteolysis Targeting Chimera) molecules like RC32 are bifunctional molecules that
induce the degradation of target proteins by utilizing the cell's natural waste disposal system,
the ubiquitin-proteasome system.[1][2] Due to their biological activity and potential hazards,
they must be handled and disposed of as hazardous chemical waste.

Summary of Key Safety and Handling Data

While a specific Safety Data Sheet (SDS) for RC32 was not found, the following data, compiled
from various sources, provides essential information for safe handling and storage, which
directly informs disposal procedures.
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Parameter Information Source

Chemical Name FKBP12 PROTAC RC32 MedchemExpress
Synonyms RC32 MedchemExpress[3]
CAS Number 2375555-66-9 AbMole BioScience[4]

Molecular Formula

C75H107N7020

Immunomart[5]

Molecular Weight

1426.69 g/mol

AbMole BioScience[4]

Storage (Solid)

-20°C for up to 3 years, 4°C for

up to 2 years

AbMole BioScience[4]

Storage (In solvent)

-80°C for up to 6 months,
-20°C for up to 1 month

AbMole BioScience[4]

Solubility

Soluble in DMSO (~10 mg/mL)

AbMole BioScience, V-
Discovery[4][6]

Incompatible Materials

Strong acids/alkalis, strong
oxidizing/reducing agents
(general guidance for similar

compounds)

BenchChem([7]

Procedural Guidance for Disposal

The following step-by-step procedures are based on general best practices for handling

hazardous laboratory chemicals and specific guidance for other PROTAC molecules.[7]

1. Personal Protective Equipment (PPE): Always wear appropriate PPE when handling
FKBP12 PROTAC RC32 in any form (solid or in solution). This includes:

N

A flame-resistant lab coat.

Safety glasses with side shields or goggles.

Chemical-resistant gloves (e.g., nitrile).

. Waste Segregation and Collection:
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e Solid Waste:

o Collect any unused or waste FKBP12 PROTAC RC32 powder in a clearly labeled, sealed
container designated for solid chemical waste.

o Do not mix with other incompatible waste streams.
e Liquid Waste:

o Collect all solutions containing FKBP12 PROTAC RC32 in a separate, labeled, and sealed
waste container for liquid hazardous waste.

o Common solvents like DMSO should also be disposed of as hazardous waste.
e Contaminated Materials:

o Any materials that have come into contact with the compound, such as pipette tips, tubes,
vials, and gloves, should be considered contaminated.

o Dispose of these materials in a designated container for solid chemical waste.
3. Spill Management:
In the event of a spill, follow these steps:
o Alert personnel in the immediate area.

o For liquid spills, absorb the material with a non-combustible absorbent material such as
vermiculite, sand, or earth.

o For solid spills, carefully sweep or scoop the material to avoid generating dust.
o Collect all spill cleanup materials into a designated, sealed container for hazardous waste.

o Decontaminate the spill area with a suitable solvent (e.g., ethanol or isopropanol) and then
wash the area thoroughly.

4. Final Disposal:

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b15609558/docs?utm_src=pdf-body#safeguarding-research-proper-disposal-procedures-for-fkbp12-protac-rc32
https://www.benchchem.com/product/b15609558/docs?utm_src=pdf-body#safeguarding-research-proper-disposal-procedures-for-fkbp12-protac-rc32
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15609558?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o All waste containing FKBP12 PROTAC RC32 must be disposed of through an approved
hazardous waste disposal service.

e Do not dispose of this chemical down the drain or in the general trash.

o Ensure compliance with all local, state, and federal regulations for hazardous waste
disposal.

Experimental Workflow: PROTAC-Mediated Protein
Degradation

The diagram below illustrates the general mechanism of action for a PROTAC like RC32, which
informs the need for its careful handling and disposal due to its biological activity.
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Caption: General mechanism of PROTAC-mediated protein degradation.

Disposal Workflow for FKBP12 PROTAC RC32

To ensure safe and compliant disposal, follow the logical workflow outlined in the diagram
below.
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Handling FKBP12 PROTAC RC32

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

\

Waste Generation
(Solid, Liguid, Contaminated Materials)

AN
N

“Potential

~

N\,

[Segregate Waste Streams}

es
A4

Solid Waste Liquid Waste .
QUnused powder, contaminated Iabwareg (Solutions in DMSO, etC.D (Sp'” Management ProtocoD

Collect in Labeled, Sealed
Hazardous Waste Containers

A
[Store Securely in Designated Areza

\
[ Dispose via Approved j
H r

azardous Waste Vendo

Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of FKBP12 PROTAC RC32.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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